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Compound of Interest

Compound Name: Vinylcyclopentane

Cat. No.: B1346689 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of

vinylcyclopentane, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis who

require accurate physical data and detailed experimental methodologies.

Core Physical Properties of Vinylcyclopentane
Vinylcyclopentane (C₅H₉CH=CH₂) is a colorless liquid utilized in the synthesis of polymers

and as a solvent.[1] Accurate knowledge of its physical properties is crucial for its application

and for the design of chemical processes. The boiling point and density are fundamental

parameters for handling, purification, and reaction setup.

Data Summary
The physical properties of vinylcyclopentane are summarized in the table below. It is

important to note the variability in reported density values, which may be attributable to different

experimental conditions or sample purity.
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Physical Property Value Conditions

Boiling Point 97 °C at 760 mmHg (lit.)[2][3][4][5]

98.1 °C at 760 mmHg[1]

376 ± 20 K Averaged value[6]

Density 0.704 g/mL at 25 °C (lit.)[2][3][4][5][7]

0.877 g/mL Not specified[1]

Experimental Protocols for Physical Property
Determination
Accurate determination of boiling point and density requires precise experimental techniques.

The following sections detail standard laboratory protocols for these measurements.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[8] Common methods for its determination include the Thiele tube method and simple

distillation.

Thiele Tube Method: This microscale method is advantageous as it requires a small sample

volume.

Sample Preparation: A small amount of vinylcyclopentane is placed in a fusion tube. A

capillary tube, sealed at one end, is inverted and placed within the fusion tube containing the

liquid.

Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample and the

thermometer bulb are at the same level. This assembly is then placed in a Thiele tube

containing a high-boiling point oil (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently and uniformly heated.[9]
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Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a rapid and continuous stream of bubbles is

observed.

Measurement: The heat source is removed, and the apparatus is allowed to cool slowly. The

boiling point is the temperature at which the liquid just begins to be drawn into the capillary

tube.[9][10]

Simple Distillation Method: This method is suitable when a larger quantity of the substance is

available and can also serve as a purification step.

Apparatus Setup: A distillation flask is charged with at least 5 mL of vinylcyclopentane and

a few boiling chips.[8][9] The flask is connected to a condenser, and a thermometer is

positioned so that the top of the bulb is level with the side arm of the distillation head.

Heating: The distillation flask is heated gently.

Measurement: As the liquid boils and the vapor condenses, the temperature reading on the

thermometer will stabilize. This constant temperature is recorded as the boiling point of the

liquid.[8][11] It is also advisable to record the atmospheric pressure as the boiling point is

pressure-dependent.[8]

Determination of Density
Density is defined as the mass of a substance per unit volume.[12] For liquids like

vinylcyclopentane, the pycnometer method is a precise technique for density determination.

Pycnometer Method:

Mass of Empty Pycnometer: A clean and dry pycnometer (a small glass flask with a fitted

glass stopper containing a capillary tube) is accurately weighed on an analytical balance.

Mass of Pycnometer with Sample: The pycnometer is filled with vinylcyclopentane,

ensuring no air bubbles are trapped. The stopper is carefully inserted, and any excess liquid

that emerges from the capillary is wiped off the exterior. The filled pycnometer is then

weighed.
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Volume Determination: The pycnometer is emptied, cleaned, and filled with a reference liquid

of known density (e.g., distilled water) at a specific temperature. The mass of the pycnometer

filled with the reference liquid is measured. The volume of the pycnometer can then be

calculated using the known density of the reference liquid.

Calculation: The density of vinylcyclopentane is calculated by dividing the mass of the

vinylcyclopentane (mass of filled pycnometer minus mass of empty pycnometer) by the

volume of the pycnometer.[13]

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

boiling point and density of vinylcyclopentane.
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Experimental Workflow for Physical Property Determination of Vinylcyclopentane
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Caption: Workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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